Cas no 131379-19-6 (Benzoic acid, 4-(1-oxopentyl)-, ethyl ester)
131379-19-6 structure
Product Name:Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
CAS No:131379-19-6
MF:C14H18O3
MW:234.290924549103
CID:1228086
Update Time:2024-08-04
Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1-oxopentyl)-, ethyl ester
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- Inchi: 1S/C14H18O3/c1-3-5-6-13(15)11-7-9-12(10-8-11)14(16)17-4-2/h7-10H,3-6H2,1-2H3
- InChI Key: WZFDVGARCVRFKV-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(C(=O)CCCC)C=C1
Computed Properties
- Exact Mass: 234.12564
Experimental Properties
- Density: 1.041±0.06 g/cm3(Predicted)
- Boiling Point: 353.6±25.0 °C(Predicted)
- PSA: 43.37
Benzoic acid, 4-(1-oxopentyl)-, ethyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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